Succinyl-alanyl-alanyl-prolyl-valine chloromethyl ketone
Overview
Description
Succinyl-alanyl-alanyl-prolyl-valine chloromethyl ketone, also known as Succinyl-alanyl-alanyl-prolyl-valine chloromethyl ketone, is a useful research compound. Its molecular formula is C21H33ClN4O7 and its molecular weight is 489 g/mol. The purity is usually 95%.
BenchChem offers high-quality Succinyl-alanyl-alanyl-prolyl-valine chloromethyl ketone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Succinyl-alanyl-alanyl-prolyl-valine chloromethyl ketone including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
65144-33-4 |
|---|---|
Product Name |
Succinyl-alanyl-alanyl-prolyl-valine chloromethyl ketone |
Molecular Formula |
C21H33ClN4O7 |
Molecular Weight |
489 g/mol |
IUPAC Name |
4-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(3S)-1-chloro-4-methyl-2-oxopentan-3-yl]pyrrolidine-2-carbonyl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid |
InChI |
InChI=1S/C21H33ClN4O7/c1-11(2)18(15(27)10-22)26-9-5-6-14(26)21(33)25-20(32)13(4)24-19(31)12(3)23-16(28)7-8-17(29)30/h11-14,18H,5-10H2,1-4H3,(H,23,28)(H,24,31)(H,29,30)(H,25,32,33)/t12-,13-,14-,18-/m0/s1 |
InChI Key |
QPOIFYHEWVRCHE-NUXNZHGMSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](C)C(=O)NC(=O)[C@@H]1CCCN1[C@@H](C(C)C)C(=O)CCl)NC(=O)CCC(=O)O |
SMILES |
CC(C)C(C(=O)CCl)N1CCCC1C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)CCC(=O)O |
Canonical SMILES |
CC(C)C(C(=O)CCl)N1CCCC1C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)CCC(=O)O |
synonyms |
SAAPVC Suc-Ala-Ala-Pro-Val-chloromethyl ketone succinyl-alanyl-alanyl-prolyl-valine chloromethyl ketone |
Origin of Product |
United States |
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